Cas no 7464-72-4 (2,4(1H,3H)-Pteridinedione,7-amino-5,6-dihydro-1,3-dimethyl-)

• Product name: 2,4(1H,3H)-Pteridinedione,7-amino-5,6-dihydro-1,3-dimethyl-
• CAS No: 7464-72-4
• MF: C₈H₁₁N₅O₂
• MW: 209.20524
• CID: 575045
• PubChem ID: 343620

2,4(1H,3H)-Pteridinedione,7-amino-5,6-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pteridinedione,7-amino-5,6-dihydro-1,3-dimethyl-
• DTXSID50321914
• NSC-400025
• NSC400025
• 7464-72-4

• Inchi： InChI=1S/C8H11N5O2/c1-12-6-5(10-3-4(9)11-6)7(14)13(2)8(12)15/h10H,3H2,1-2H3,(H2,9,11)
• InChI Key： GVNQXMCYLRSLDP-UHFFFAOYSA-N
• SMILES： CN1C2=C(C(=O)N(C1=O)C)NCC(=N2)N

Computed Properties

• Exact Mass: 209.09143
• Monoisotopic Mass: 209.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91Ų
• XLogP3: -1.5

Experimental Properties

• Density: 1.67
• Boiling Point: 351.9°C at 760 mmHg
• Flash Point: 166.6°C
• Refractive Index: 1.762
• PSA: 91.03